Cas no 2229305-24-0 (tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate
• CAS No: 2229305-24-0
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5838309
• PubChem ID: 165704385
• Update Time: 2025-06-08

tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate
• tert-butyl N-[3-hydroxy-4-(morpholin-3-yl)phenyl]carbamate
• 2229305-24-0
• EN300-1902960

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(19)17-10-4-5-11(13(18)8-10)12-9-20-7-6-16-12/h4-5,8,12,16,18H,6-7,9H2,1-3H3,(H,17,19)
• InChI Key： BQWRXDWIDLZPKV-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=CC=2O)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate (CAS No. 2229305-24-0)

The compound tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate (CAS No. 2229305-24-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a morpholine ring with a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key features of tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate is its versatility. The presence of both hydroxy and morpholinyl functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications. This adaptability is crucial in modern medicinal chemistry, where the demand for novel scaffolds is ever-increasing. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug design due to its implications in treating complex diseases like cancer and neurodegenerative disorders.

In the context of green chemistry, tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate has also been investigated for its potential in sustainable synthesis routes. With growing environmental concerns, researchers are focusing on minimizing waste and reducing the use of hazardous reagents. This compound’s stability and compatibility with catalytic processes make it a candidate for eco-friendly manufacturing practices. Additionally, its solubility profile in both organic and aqueous media enhances its utility in high-throughput screening assays, a critical step in early-stage drug development.

The synthesis of tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations align with the pharmaceutical industry’s push toward process intensification, a trend driven by the need for cost-effective and scalable production methods.

From a structural-activity relationship (SAR) perspective, the morpholine moiety in tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate is of particular interest. Morpholine derivatives are known for their ability to enhance bioavailability and metabolic stability, making them prevalent in FDA-approved drugs. This has led to a surge in searches for morpholine-based compounds and their pharmacological effects, reflecting the broader interest in privileged structures in drug discovery.

Another area of exploration is the compound’s potential in peptide mimetics and small-molecule probes. As the scientific community delves deeper into targeted therapy, molecules like tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate offer a scaffold for designing selective inhibitors. This aligns with the rising demand for precision medicine, where treatments are tailored to individual genetic profiles. Online queries often revolve around how to optimize drug-like properties or what are the latest advances in scaffold design, highlighting the relevance of such compounds.

In analytical chemistry, tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate poses interesting challenges and opportunities. Its characterization requires sophisticated techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming purity and structure, which are critical for regulatory compliance in pharmaceutical applications. The compound’s chromatographic behavior has also been studied to develop robust quality control protocols, a topic frequently searched by professionals in the field.

Looking ahead, the future of tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate lies in its integration with artificial intelligence (AI) and machine learning (ML) tools. Predictive models are being developed to accelerate the identification of optimal reaction conditions and potential biological targets. This intersection of computational chemistry and experimental science is a trending topic, with many researchers seeking insights into how AI is transforming drug discovery.

In summary, tert-butyl N-3-hydroxy-4-(morpholin-3-yl)phenylcarbamate (CAS No. 2229305-24-0) represents a multifaceted compound with broad applicability in pharmaceutical research and chemical synthesis. Its structural features, combined with emerging technologies, position it as a valuable asset in the quest for innovative therapeutics. As the scientific landscape evolves, this compound is likely to remain at the forefront of discussions on drug development and sustainable chemistry.